Cas no 1518830-75-5 (2-{(4-bromo-3-methylphenyl)methylamino}propan-1-ol)

• Product Name: 2-{(4-bromo-3-methylphenyl)methylamino}propan-1-ol
• CAS No: 1518830-75-5
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 5219608
• PubChem ID: 66474198
• Update Time: 2025-05-20

2-{(4-bromo-3-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(4-bromo-3-methylphenyl)methyl]amino]-
• 2-((4-Bromo-3-methylbenzyl)amino)propan-1-ol
• 2-{(4-bromo-3-methylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C11H16BrNO/c1-8-5-10(3-4-11(8)12)6-13-9(2)7-14/h3-5,9,13-14H,6-7H2,1-2H3
• InChI Key： IBBYUBUDWWLOSR-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC=C(Br)C(C)=C1)C

Additional information on 2-{(4-bromo-3-methylphenyl)methylamino}propan-1-ol

2-{(4-Bromo-3-Methylphenyl)Methylamino}Propan-1-Ol: A Comprehensive Overview

2-{(4-Bromo-3-Methylphenyl)Methylamino}Propan-1-Ol, also known by its CAS number 1518830-75-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. The molecule consists of a propanol backbone with a substituted phenyl group attached via a methylamino linkage, making it a versatile building block for further chemical modifications.

The synthesis of 2-{(4-Bromo-3-Methylphenyl)Methylamino}Propan-1-Ol typically involves multi-step reactions, often starting from bromobenzene derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have explored various reaction pathways, including nucleophilic substitution and reductive amination, to optimize the synthesis process. These methods not only improve yield but also minimize the environmental footprint of the manufacturing process.

In terms of biological activity, studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, making it a promising candidate for drug discovery. For instance, investigations into its interaction with kinases have revealed potential therapeutic applications in oncology. The bromine substituent on the phenyl ring plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption and distribution. This makes it an attractive lead compound for further optimization in preclinical studies.

The structural versatility of 2-{(4-Bromo-3-Methylphenyl)Methylamino}Propan-1-Ol allows for extensive functionalization, enabling researchers to explore its utility in diverse chemical transformations. Recent research has focused on its use as an intermediate in the synthesis of more complex molecules, such as peptide analogs and bioactive agents. The ability to modify the propanol moiety further enhances its applicability in creating libraries of compounds for high-throughput screening.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have demonstrated that under aerobic conditions, the compound undergoes microbial degradation, albeit at varying rates depending on environmental factors such as pH and temperature. This information is critical for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-{(4-Bromo-3-Methylphenyl)Methylamino}Propan-1-Ol (CAS No: 1518830-75-5) stands out as a valuable compound with multifaceted applications. Its role as a key intermediate in organic synthesis, coupled with its promising biological activity, positions it at the forefront of contemporary chemical research. As advancements in synthetic methodologies and biological screening continue to evolve, this compound is likely to play an increasingly significant role in both academic and industrial settings.